Cas no 2229152-67-2 (3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229152-67-2
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6556475
• PubChem ID: 165625021
• Update Time: 2025-07-25

3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid
• 2229152-67-2
• EN300-1787615

• Inchi： 1S/C9H10FNO3/c1-9(14,8(12)13)5-7-4-6(10)2-3-11-7/h2-4,14H,5H2,1H3,(H,12,13)
• InChI Key： IKJFQCDRFODHBE-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid

Research Briefing on 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid (CAS: 2229152-67-2)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid (CAS: 2229152-67-2). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. The briefing synthesizes recent findings from academic literature, industry reports, and technical documents to present a comprehensive overview of its current research status.

The compound 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid is a fluorinated pyridine derivative with a hydroxy-methylpropanoic acid moiety. Its structural features suggest potential utility as a building block in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. Recent studies have explored its synthesis, physicochemical properties, and biological activity, with a focus on its pharmacokinetic and pharmacodynamic profiles.

One of the key areas of investigation has been the compound's role in modulating specific biological pathways. Preliminary in vitro studies indicate that it may interact with certain enzymes involved in inflammatory and metabolic processes. For instance, research has shown that it exhibits inhibitory activity against select kinases, suggesting potential applications in the treatment of inflammatory diseases or metabolic disorders. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

In addition to its biological activity, recent advancements in the synthetic routes for 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid have been reported. Optimized synthetic protocols have improved yield and purity, making it more accessible for research and development. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 3-(4-fluoropyridin-2-yl)-2-hydroxy-2-methylpropanoic acid represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique chemical structure and preliminary biological activity warrant continued exploration. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in preclinical models. This briefing underscores the importance of interdisciplinary collaboration to unlock the full potential of this compound in therapeutic applications.